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Compound of Interest

Compound Name:
4,7-Dimethoxy-5-methyl-1,3-

benzodioxole

Cat. No.: B1263459 Get Quote

An In-depth Technical Guide to 4,7-Dimethoxy-5-
methyl-1,3-benzodioxole
For Researchers, Scientists, and Drug Development Professionals

Introduction
4,7-Dimethoxy-5-methyl-1,3-benzodioxole is a substituted benzodioxole derivative that has

garnered interest in the scientific community for its potential biological activities. This technical

guide provides a comprehensive overview of its physical and chemical properties,

spectroscopic data, synthesis, and its role in modulating immune responses. The information

presented here is intended to support further research and development efforts involving this

compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4,7-Dimethoxy-5-methyl-1,3-
benzodioxole is provided in the table below. It is important to note that experimentally

determined values for properties such as melting and boiling points are not readily available in

the current literature.
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Property Value Source

Molecular Formula C₁₀H₁₂O₄ [1][2]

Molecular Weight 196.20 g/mol [1][2]

CAS Number 165816-66-0 [1]

Appearance
Colorless liquid (as per

synthesis product)

Note: Further experimental determination of physical properties is recommended for precise

characterization.

Solubility
While specific quantitative solubility data is not available, general solubility characteristics can

be inferred from its structure and related compounds. As a largely non-polar molecule, it is

expected to have low solubility in water and higher solubility in organic solvents such as

dimethyl sulfoxide (DMSO), ethanol, and dichloromethane.

Spectroscopic Data
The structural elucidation of 4,7-Dimethoxy-5-methyl-1,3-benzodioxole is supported by the

following spectroscopic data.

¹³C Nuclear Magnetic Resonance (¹³C NMR)
The ¹³C NMR spectrum provides characteristic signals for the carbon atoms in the molecule.
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Chemical Shift (δ) ppm Assignment

15.78 -CH₃

56.80 -OCH₃

59.78 -OCH₃

101.32 O-CH₂-O

108.82 Aromatic CH

123.54 Aromatic C

134.61 Aromatic C

136.47 Aromatic C

138.55 Aromatic C

138.76 Aromatic C

Mass Spectrometry (MS)
Mass spectrometry data confirms the molecular weight of the compound.

m/z Interpretation

197 [M+H]⁺ (Protonated Molecule)

Note: ¹H NMR and comprehensive IR spectral data for 4,7-Dimethoxy-5-methyl-1,3-
benzodioxole are not readily available in the cited literature. Researchers should perform

these analyses for complete characterization.

Experimental Protocols
Synthesis of 4,7-Dimethoxy-5-methyl-1,3-benzodioxole
A reported synthesis method for 4,7-Dimethoxy-5-methyl-1,3-benzodioxole involves a two-

step process starting from 2,3,4,5-tetramethoxytoluene.

Step 1: Demethylation
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2,3,4,5-tetramethoxytoluene is treated with a Lewis acid, such as boron trichloride (BCl₃), in

an appropriate solvent like dichloromethane. This step selectively removes two of the methyl

groups to form a dihydroxy intermediate.

Step 2: Methylenation

The resulting dihydroxy intermediate is then reacted with a dihalomethane, such as

dibromomethane (CH₂Br₂), in the presence of a base (e.g., cesium carbonate) and a copper

catalyst to form the methylenedioxy bridge.

Purification:

The crude product can be purified by column chromatography on silica gel using a solvent

system such as ethyl acetate/hexane.

Below is a DOT script representation of the synthesis workflow.
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Synthesis of 4,7-Dimethoxy-5-methyl-1,3-benzodioxole
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Caption: Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1263459?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity: Modulation of Th2 Allergic
Responses
4,7-Dimethoxy-5-methyl-1,3-benzodioxole has been identified as a modulator of T helper 2

(Th2) cell-mediated allergic responses. It has been shown to attenuate the maturation and

cytokine production of dendritic cells (DCs), which are key antigen-presenting cells that initiate

Th2 polarization.

Signaling Pathway
The differentiation of naïve T cells into Th2 cells is a complex process orchestrated by dendritic

cells. Upon encountering an allergen, dendritic cells become activated and present the

processed antigen to naïve T cells. In the presence of specific signals, such as the cytokine

Interleukin-4 (IL-4), these T cells differentiate into Th2 cells. Th2 cells then produce a

characteristic set of cytokines, including IL-4, IL-5, and IL-13, which mediate the allergic

inflammatory response.

The following diagram illustrates a simplified overview of the Th2 signaling pathway initiated by

dendritic cells.
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Simplified Th2 Signaling Pathway in Dendritic Cells
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Caption: Th2 Signaling Pathway
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Conclusion
4,7-Dimethoxy-5-methyl-1,3-benzodioxole presents as a compound of interest for further

investigation, particularly in the context of immunomodulation and drug development for allergic

diseases. This guide provides a foundational understanding of its properties and synthesis.

However, to advance its potential applications, further experimental work is necessary to fully

characterize its physical properties, spectroscopic profile, and to elucidate the precise

molecular mechanisms underlying its biological activity. The development of standardized

analytical methods will also be crucial for quality control and further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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